Cas no 312748-94-0 (4,4'-Oxybis(N,N-diethylbenzamide))

• Product Name: 4,4'-Oxybis(N,N-diethylbenzamide)
• CAS No: 312748-94-0
• MF: C₂₂H₂₈N₂O₃
• MW: 368.469326019287
• MDL: MFCD00496627
• CID: 1056830
• Update Time: 2025-10-28

4,4'-Oxybis(N,N-diethylbenzamide) Chemical and Physical Properties

Names and Identifiers

• 4,4'-Oxybis(N,N-diethylbenzamide)
• 4,4’-Oxybis(N,N-diethylbenzamide)

• MDL： MFCD00496627
• Inchi： 1S/C22H28N2O3/c1-5-23(6-2)21(25)17-9-13-19(14-10-17)27-20-15-11-18(12-16-20)22(26)24(7-3)8-4/h9-16H,5-8H2,1-4H3
• InChI Key： VDNHWCSHUPSBLR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(N(CC)CC)=O)C1C=CC(=CC=1)C(N(CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4,4'-Oxybis(N,N-diethylbenzamide)

Research Briefing on 4,4'-Oxybis(N,N-diethylbenzamide) (CAS: 312748-94-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

4,4'-Oxybis(N,N-diethylbenzamide) (CAS: 312748-94-0) is a synthetic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in drug design, particularly in the development of novel small-molecule inhibitors and modulators of protein-protein interactions. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the key areas of interest in recent research has been the optimization of synthetic routes for 4,4'-Oxybis(N,N-diethylbenzamide). A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity while reducing the use of hazardous reagents. The optimized method employs a palladium-catalyzed coupling reaction, which has shown to be more efficient than traditional approaches. This advancement is particularly relevant for large-scale production, which is essential for preclinical and clinical studies.

In terms of biological activity, 4,4'-Oxybis(N,N-diethylbenzamide) has been investigated for its potential as a modulator of nuclear receptors. A recent in vitro study highlighted its ability to selectively bind to peroxisome proliferator-activated receptors (PPARs), which play a critical role in lipid metabolism and inflammation. The compound exhibited promising agonistic activity toward PPAR-γ, suggesting its potential utility in the treatment of metabolic disorders such as type 2 diabetes and obesity. Further mechanistic studies are underway to elucidate its precise mode of action and therapeutic window.

Another notable application of 4,4'-Oxybis(N,N-diethylbenzamide) is its use as a scaffold in the design of kinase inhibitors. Researchers have leveraged its rigid, symmetrical structure to develop derivatives that target specific kinases involved in cancer progression. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of analogs with enhanced selectivity for tyrosine kinases, demonstrating potent anti-proliferative effects in cancer cell lines. These findings underscore the compound's versatility in medicinal chemistry and its potential as a lead structure for oncology drug development.

Beyond its direct pharmacological applications, 4,4'-Oxybis(N,N-diethylbenzamide) has also been explored for its utility in drug delivery systems. Its amphiphilic properties make it a candidate for the formulation of nanocarriers, as evidenced by a recent study published in Molecular Pharmaceutics. The compound was incorporated into polymeric micelles, improving the solubility and bioavailability of poorly water-soluble drugs. This innovative approach could address longstanding challenges in the delivery of hydrophobic therapeutics.

In conclusion, 4,4'-Oxybis(N,N-diethylbenzamide) (CAS: 312748-94-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and application in drug design highlight its potential as a valuable tool in the development of novel therapeutics. Future research should focus on further optimizing its pharmacokinetic properties and exploring its efficacy in in vivo models to translate these findings into clinical applications.